Rabeprazole Sulfone N-Oxide
Rabeprazole Sulfone N-Oxide
Brand Name:
Vulcanchem
CAS No.:
924663-37-6
VCID:
VC0022523
InChI:
InChI=1S/C18H21N3O5S/c1-13-16(21(22)9-8-17(13)26-11-5-10-25-2)12-27(23,24)18-19-14-6-3-4-7-15(14)20-18/h3-4,6-9H,5,10-12H2,1-2H3,(H,19,20)
SMILES:
CC1=C(C=C[N+](=C1CS(=O)(=O)C2=NC3=CC=CC=C3N2)[O-])OCCCOC
Molecular Formula:
C18H21N3O5S
Molecular Weight:
391.4 g/mol
Rabeprazole Sulfone N-Oxide
CAS No.: 924663-37-6
Reference Standards
VCID: VC0022523
Molecular Formula: C18H21N3O5S
Molecular Weight: 391.4 g/mol
CAS No. | 924663-37-6 |
---|---|
Product Name | Rabeprazole Sulfone N-Oxide |
Molecular Formula | C18H21N3O5S |
Molecular Weight | 391.4 g/mol |
IUPAC Name | 2-[[4-(3-methoxypropoxy)-3-methyl-1-oxidopyridin-1-ium-2-yl]methylsulfonyl]-1H-benzimidazole |
Standard InChI | InChI=1S/C18H21N3O5S/c1-13-16(21(22)9-8-17(13)26-11-5-10-25-2)12-27(23,24)18-19-14-6-3-4-7-15(14)20-18/h3-4,6-9H,5,10-12H2,1-2H3,(H,19,20) |
Standard InChIKey | FZBHTBNDQGWAAS-UHFFFAOYSA-N |
SMILES | CC1=C(C=C[N+](=C1CS(=O)(=O)C2=NC3=CC=CC=C3N2)[O-])OCCCOC |
Canonical SMILES | CC1=C(C=C[N+](=C1CS(=O)(=O)C2=NC3=CC=CC=C3N2)[O-])OCCCOC |
Synonyms | 2-[[[4-(3-Methoxypropoxy)-3-methyl-1-oxido-2-pyridinyl]methyl]sulfonyl]-1H-benzimidazole; |
PubChem Compound | 16095901 |
Last Modified | Nov 11 2021 |
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